CID 78060491

• Molecular Formula: C18H19F6OSn
• Molecular Weight: 484.0 g/mol
• InChI: InChI=1S/2C7H4F3.C4H9.H2O.Sn/c2*8-7(9,10)6-4-2-1-3-5-6;1-3-4-2;;/h2*1-2,4-5H;1,3-4H2,2H3;1H2
• InChI Key: KECWLDUSRANCBL-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](C1=CC=CC(=C1)C(F)(F)F)C2=CC=CC(=C2)C(F)(F)F.O

Description

CID 78060491 is a chemical compound registered in the PubChem database

Preparation Methods

The preparation of CID 78060491 involves specific synthetic routes and reaction conditions. The synthetic methods typically include the use of specific reagents and catalysts under controlled conditions to achieve the desired product. Industrial production methods may involve scaling up these synthetic routes to produce the compound in larger quantities while maintaining purity and consistency.

Chemical Reactions Analysis

CID 78060491 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the transformation of the compound into different products. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CID 78060491 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies related to cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects. In industry, this compound might be utilized in the production of materials or as a component in manufacturing processes.

Mechanism of Action

The mechanism of action of CID 78060491 involves its interaction with specific molecular targets and pathways The compound exerts its effects by binding to these targets, which can lead to changes in cellular processes and biochemical pathways

Comparison with Similar Compounds

CID 78060491 can be compared with other similar compounds to highlight its uniqueness Similar compounds may share structural features or functional groups, but this compound may exhibit distinct properties or activities that set it apart

Conclusion

This compound is a compound with significant potential in various scientific and industrial applications Its unique properties and the ability to undergo diverse chemical reactions make it a valuable compound for research and development